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Compound of Interest

Compound Name: SHP099

Cat. No.: B560175 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive technical information, troubleshooting advice, and frequently asked questions

(FAQs) regarding the solubility and stability of the SHP2 inhibitor, SHP099, in Dimethyl

Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of SHP099 in DMSO?

A1: The solubility of SHP099 in DMSO varies across different suppliers. It is crucial to use

fresh, anhydrous DMSO, as moisture can significantly reduce solubility[1][2][3]. Some sources

indicate that sonication may be necessary to achieve complete dissolution[2][4]. Please refer to

the table below for reported values.

Q2: How should I prepare a stock solution of SHP099 in DMSO?

A2: To prepare a stock solution, start by weighing the desired amount of SHP099 powder.

Then, add fresh, anhydrous DMSO to the appropriate final concentration. Ensure the solution is

thoroughly mixed; if needed, use an ultrasonic bath to aid dissolution[2][4]. For a detailed step-

by-step guide, please see the Experimental Protocols section.

Q3: What are the recommended storage conditions for SHP099 powder and its DMSO stock

solutions?

A3: SHP099 powder is stable for extended periods when stored at -20°C[4][5]. Once dissolved

in DMSO, stock solutions should be aliquoted to prevent repeated freeze-thaw cycles and
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stored at -20°C for short-term use or -80°C for long-term storage[1][2][4].

Q4: How stable are SHP099 stock solutions in DMSO?

A4: When stored correctly, SHP099 stock solutions in DMSO are stable for up to one month at

-20°C and for six months to a year at -80°C[1][2][4]. It is highly recommended to use freshly

prepared solutions for the most reliable experimental results.

Q5: What is the mechanism of action for SHP099?

A5: SHP099 is a potent and selective allosteric inhibitor of SHP2, a non-receptor protein

tyrosine phosphatase[1][4][5]. It stabilizes SHP2 in an auto-inhibited conformation by binding to

the interface of the N-terminal SH2, C-terminal SH2, and protein tyrosine phosphatase

domains[2][5]. This inhibition suppresses the RAS-ERK signaling pathway, which is critical for

the proliferation of cancer cells driven by receptor tyrosine kinases[2][5][6].

Data Presentation
Table 1: SHP099 Solubility in DMSO

Supplier/Source Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Selleck Chemicals 70 mg/mL 198.71 mM
Use fresh, moisture-

free DMSO[1].

Cayman Chemical 30 mg/mL ~85.16 mM -

MedchemExpress

(MCE)
12 mg/mL 34.07 mM

Requires sonication[2]

[4].

Note: The molar concentration is calculated based on the molecular weight of SHP099 (352.26

g/mol )[4].

Table 2: Recommended Storage Conditions for SHP099
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Form
Storage
Temperature

Duration Recommendations

Powder -20°C 3 years

Keep tightly sealed in

a dry environment[1]

[4].

4°C 2 years
For shorter-term

storage[4].

Stock Solution in

DMSO
-80°C 6-12 months

Aliquot to avoid

freeze-thaw cycles[1]

[2][4].

-20°C 1 month

For frequent use;

aliquot to minimize

degradation[1][2][4].

Troubleshooting Guide
Q: I'm having difficulty dissolving SHP099 in DMSO. What should I do?

A: If you encounter solubility issues, consider the following:

Use Fresh DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

Absorbed water can significantly decrease the solubility of compounds[1][2][3]. Always use a

fresh, unopened bottle or a properly stored aliquot of anhydrous DMSO.

Apply Sonication: Gentle warming or sonication can help dissolve the compound. One

supplier specifically notes that ultrasonic treatment is needed to achieve a 12 mg/mL

concentration[2][4].

Check Concentration: Ensure you are not trying to prepare a solution that exceeds the

highest reported solubility limits (see Table 1).

Q: My SHP099 solution in DMSO appears cloudy or has precipitates after storage. What

happened?

A: Cloudiness or precipitation can occur for several reasons:
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Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to

compound precipitation and degradation. It is critical to aliquot your stock solution into single-

use volumes immediately after preparation[1][2].

Moisture Contamination: If the vial was not sealed properly, moisture may have entered,

reducing solubility and causing the compound to crash out of solution.

Storage Temperature Fluctuation: Storing solutions at a temperature that is not consistently

maintained (e.g., a freezer with an auto-defrost cycle) can also contribute to this issue.

Q: Can I store my SHP099 working solutions, which are diluted in aqueous media?

A: SHP099 is insoluble in water[1][2][4]. Therefore, working solutions diluted in aqueous buffers

(like PBS) should be prepared fresh from the DMSO stock solution immediately before use. Do

not store aqueous dilutions, as the compound will likely precipitate over time.

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM SHP099 Stock Solution
in DMSO
This protocol provides a step-by-step method for preparing a standard stock solution.
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Preparation

Dissolution

Storage

Start: Equilibrate SHP099
powder to room temperature

1. Weigh 3.52 mg of
SHP099 powder

2. Add 1 mL of fresh,
anhydrous DMSO

3. Vortex thoroughly

4. Sonicate in a water bath
if needed until clear

5. Aliquot into single-use
tubes (e.g., 20 µL)

6. Store at -20°C (1 month)
or -80°C (6-12 months)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

3. selleckchem.com [selleckchem.com]

4. lifetechindia.com [lifetechindia.com]

5. caymanchem.com [caymanchem.com]

6. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine
kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [SHP099 in DMSO: Technical Support Center].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560175#shp099-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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